Cas no 1807198-22-6 (Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate
• CAS No: 1807198-22-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947771
• Update Time: 2025-06-09

Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)9-3-8(6-14)7(5-13)4-10(9)12/h3-4,14H,2,6H2,1H3
• InChI Key： DQOYWFZRSGWPER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(CO)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate

Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate (CAS No. 1807198-22-6): A Comprehensive Overview

Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate (CAS No. 1807198-22-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its chloro, cyano, and hydroxymethyl functional groups, which confer it with distinct chemical properties and reactivity profiles.

The synthesis of Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate typically involves multi-step reactions, including the introduction of the chloro and cyano groups onto a benzene ring, followed by the attachment of the hydroxymethyl group. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to produce this compound, making it increasingly accessible for research and industrial applications.

In the realm of medicinal chemistry, Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate has shown promise as a potential lead compound for drug development. Its chloro and cyano functionalities can modulate biological activity, making it a valuable scaffold for the design of novel therapeutic agents. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties, which are attributed to their ability to interact with specific cellular targets.

One notable application of Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate is in the field of cancer research. Researchers have explored its potential as a prodrug, where the hydroxymethyl group can be enzymatically cleaved in vivo to release an active metabolite. This approach has shown promise in enhancing the bioavailability and efficacy of the compound while minimizing side effects. Clinical trials are currently underway to evaluate its safety and efficacy in treating various types of cancer.

Beyond its medicinal applications, Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers have synthesized polymers incorporating this compound as a monomer, resulting in materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The physical properties of Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 100°C to 110°C. Its solubility in common organic solvents such as ethanol and dichloromethane makes it easy to handle and process in laboratory settings. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In conclusion, Ethyl 2-chloro-4-cyano-5-(hydroxymethyl)benzoate (CAS No. 1807198-22-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry, materials science, and other related fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.